Cas no 64776-06-3 (2-methylspiro[3.3]heptane-2-carboxylic acid)

2-Methylspiro[3.3]heptane-2-carboxylic acid is a spirocyclic carboxylic acid characterized by its unique bridged bicyclic structure, which imparts steric rigidity and conformational stability. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as a building block for complex molecular architectures. The spirocyclic core enhances metabolic stability and bioavailability, making it valuable for drug design. Its carboxylic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives. The compound’s structural features may also contribute to improved selectivity in target binding, particularly in medicinal chemistry applications. Handling requires standard precautions for carboxylic acids.
2-methylspiro[3.3]heptane-2-carboxylic acid structure
64776-06-3 structure
Product Name:2-methylspiro[3.3]heptane-2-carboxylic acid
CAS No:64776-06-3
MF:C9H14O2
MW:154.206263065338
CID:5857099
PubChem ID:20320777
Update Time:2025-05-27

2-methylspiro[3.3]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methylspiro[3.3]heptane-2-carboxylic acid
    • Spiro[3.3]heptane-2-carboxylic acid, 2-methyl-
    • CS-0379484
    • VTWGNAZOWBHJJX-UHFFFAOYSA-N
    • EN300-2983028
    • 64776-06-3
    • SCHEMBL11637985
    • Inchi: 1S/C9H14O2/c1-8(7(10)11)5-9(6-8)3-2-4-9/h2-6H2,1H3,(H,10,11)
    • InChI Key: VTWGNAZOWBHJJX-UHFFFAOYSA-N
    • SMILES: C1C2(CCC2)CC1(C)C(O)=O

Computed Properties

  • Exact Mass: 154.099379685g/mol
  • Monoisotopic Mass: 154.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.13±0.1 g/cm3(Predicted)
  • Boiling Point: 265.7±8.0 °C(Predicted)
  • pka: 4.81±0.20(Predicted)

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